ethyl 4-{3-[(1,3-benzodioxol-5-ylmethyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate

• IUPAC Name: ethyl 4-[3-(1,3-benzodioxol-5-ylmethylamino)-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C21H20N2O6/c1-2-27-21(26)14-4-6-15(7-5-14)23-19(24)10-16(20(23)25)22-11-13-3-8-17-18(9-13)29-12-28-17/h3-9,16,22H,2,10-12H2,1H3
• InChI Key: QXCQDCGMYNSIKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H20N2O6
• Molecular Weight: 396.4 g/mol

Description

Ethyl 4-{3-[(1,3-benzodioxol-5-ylmethyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is known for its unique properties, which make it a valuable tool for investigating different biochemical and physiological processes.

Mechanism of Action

The mechanism of action of Ethyl 4-{3-[(1,3-benzodioxol-5-ylmethyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate involves the inhibition of certain enzymes, such as cathepsin B. This inhibition leads to the accumulation of certain proteins in lysosomes, which can be visualized using fluorescence microscopy. This compound has also been shown to induce apoptosis in cancer cells by inhibiting the proteasome.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce lysosomal membrane permeabilization, which can lead to cell death. It has also been shown to inhibit the proteasome, which can lead to the accumulation of misfolded proteins and induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-{3-[(1,3-benzodioxol-5-ylmethyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate is its ability to selectively label lysosomes in live cells. This makes it a valuable tool for investigating lysosomal function and dysfunction. However, one of the limitations of this compound is its potential toxicity, which can affect the results of certain experiments.

Future Directions

There are several future directions for the research on Ethyl 4-{3-[(1,3-benzodioxol-5-ylmethyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate. One direction is the development of new drugs based on this compound for the treatment of cancer and other diseases. Another direction is the investigation of the mechanism of action of this compound in more detail, particularly its interaction with lysosomal enzymes and other proteins. Finally, the development of new imaging techniques based on this compound is also an area of future research.

Synthesis Methods

The synthesis method of Ethyl 4-{3-[(1,3-benzodioxol-5-ylmethyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate involves the reaction of 4-bromobenzoic acid with N-Boc-pyrrolidine-2,5-dione in the presence of triethylamine. The resulting product is then reacted with 3-(1,3-benzodioxol-5-ylmethyl)aniline in the presence of N,N'-carbonyldiimidazole to yield the final product. This synthesis method has been optimized to produce high yields of the compound with excellent purity.

Scientific Research Applications

Ethyl 4-{3-[(1,3-benzodioxol-5-ylmethyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate has a wide range of scientific research applications. It has been used as a fluorescent probe for imaging lysosomes in live cells. It has also been used as a tool for investigating the mechanism of action of certain enzymes, such as cathepsin B. In addition, this compound has been used in the development of new drugs for the treatment of cancer and other diseases.